Cas no 62658-91-7 (3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester)

3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester structure
62658-91-7 structure
Product Name:3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester
CAS No:62658-91-7
MF:C8H9NO2S
MW:183.227560758591
CID:436293
PubChem ID:2799881
Update Time:2025-04-19

3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester
    • methyl 2-methylsulfanylpyridine-3-carboxylate
    • AJ-333/25006178
    • AKOS017259825
    • Methyl 2-(methylsulfanyl)pyridine-3-carboxylate
    • methyl 2-(methylsulfanyl)nicotinate
    • SCHEMBL3717527
    • DTXSID40384119
    • HMS1521N02
    • 62658-91-7
    • IDI1_030870
    • Methyl 2-(Methylthio)pyridine-3-carboxylate, AldrichCPR
    • Maybridge4_000288
    • Inchi: 1S/C8H9NO2S/c1-11-8(10)6-4-3-5-9-7(6)12-2/h3-5H,1-2H3
    • InChI Key: CIRMLVKTAPOENO-UHFFFAOYSA-N
    • SMILES: S(C)C1C(C(=O)OC)=CC=CN=1

Computed Properties

  • Exact Mass: 183.03547
  • Monoisotopic Mass: 183.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • PSA: 39.19

3-Pyridinecarboxylic acid, 2-(methylthio)-, methyl ester Related Literature

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